Cas no 361394-74-3 (N-Methyl-2-phenoxybenzylamine)

• Product Name: N-Methyl-2-phenoxybenzylamine
• CAS No: 361394-74-3
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD02089412
• CID: 303593
• PubChem ID: 23512750
• Update Time: 2025-05-21

N-Methyl-2-phenoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(2-phenoxyphenyl)methanamine
• N-Methyl-2-phenoxybenzylamine
• Benzenemethanamine, N-methyl-2-phenoxy-
• N-methyl-2-phenoxyBenzenemethanamine
• N-methyl-N-(2-phenoxybenzyl)amine
• Methyl[(2-Phenoxyphenyl)Methyl]Amine
• IMIUMEQDSKHKST-UHFFFAOYSA-N
• N-Methyl-N-(2-phenoxy)benzylamine
• OR2068
• 7286AJ
• SBB094821
• TRA0030856
• SY005462
• N-Methyl-1-(2-phenoxyphenyl);methanami
• DTXSID30634675
• SCHEMBL3134684
• CS-0301554
• N-Methyl-1-(2-phenoxyphenyl);methanamine
• 361394-74-3
• N-METHYL-N-(2-PHENOXYBENZYL)A
• FT-0752722
• A874426
• EN300-1862869
• SB76789
• AKOS009064668
• AS-31827
• MFCD02089412
• AC-7278
• N-METHYL-N-(2-PHENOXYBENZYL)AMINE 97+%
• DB-069325

• MDL： MFCD02089412
• Inchi： 1S/C14H15NO/c1-15-11-12-7-5-6-10-14(12)16-13-8-3-2-4-9-13/h2-10,15H,11H2,1H3
• InChI Key： IMIUMEQDSKHKST-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1CNC

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.058
• Boiling Point: 300.95 ℃ at 760 mmHg
• Flash Point: 124.503℃
• Refractive Index: 1.567
• PSA: 21.26

N-Methyl-2-phenoxybenzylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Methyl-2-phenoxybenzylamine

N-Methyl-2-Phenoxybenzylamine: A Comprehensive Overview

N-Methyl-2-phenoxybenzylamine, also known by its CAS number 361394-74-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development and advanced material synthesis. The molecule consists of a benzene ring substituted with a phenoxy group at the 2-position and an N-methylamino group attached to the benzyl position, making it a valuable intermediate in organic synthesis.

The synthesis of N-Methyl-2-phenoxybenzylamine typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have streamlined its production, enhancing yield and purity. Researchers have explored various catalysts, including palladium-based catalysts, to optimize the reaction conditions. These improvements not only reduce production costs but also minimize environmental impact, aligning with current green chemistry trends.

In terms of applications, N-Methyl-2-phenoxybenzylamine has shown promise in the pharmaceutical industry as a building block for bioactive molecules. Its structure allows for easy functionalization, enabling the creation of diverse drug candidates. For instance, studies have demonstrated its utility in developing compounds with anti-inflammatory and anticancer properties. The phenoxy group imparts hydrophilic characteristics, while the N-methylamino group contributes to hydrogen bonding capabilities, making it an ideal candidate for drug design.

Beyond pharmaceuticals, N-Methyl-2-phenoxybenzylamine has found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent research highlights its role in creating porous materials with high surface area and selective adsorption properties, which are critical for gas storage and separation technologies.

The chemical stability of N-Methyl-2-phenoxybenzylamine under various conditions has been extensively studied. It exhibits good thermal stability up to 150°C and is resistant to oxidation under mild conditions. These properties make it suitable for use in both laboratory settings and industrial applications. Moreover, its solubility in common organic solvents facilitates its handling and processing during large-scale manufacturing.

From an environmental perspective, the biodegradability of N-Methyl-2-phenoxybenzylamine has been evaluated under simulated environmental conditions. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental impact. This information is crucial for developing sustainable practices in its production and disposal.

In conclusion, N-Methyl-2-phenoxybenzylamine stands out as a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is likely to expand significantly.